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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the aniline-water and phenol-water binary

systems, focusing on their liquid-liquid phase equilibria. The objective is to offer a clear

framework for validating the phase diagram of the aniline-water system through experimental

data and established protocols.

Performance Comparison: Aniline-Water vs. Phenol-
Water Systems
Both aniline-water and phenol-water systems are classic examples of partially miscible liquids

that exhibit an upper consolute temperature (UCT), also known as the upper critical solution

temperature (UCST).[1][2][3][4][5] Above this temperature, the two components are completely

miscible in all proportions.[1][3] The primary difference lies in their respective UCT values and

the specific compositions at which this occurs.

The phenol-water system is arguably one of the most extensively studied examples of partial

miscibility in undergraduate physical chemistry.[1][6][7][8] Its UCT is approximately 66°C (with

reported values varying slightly, such as 65.9°C, 66.8°C, or 68.1°C) at a composition of about

34-36.1% phenol by weight.[1] The aniline-water system, on the other hand, has a significantly

higher upper consolute temperature.
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Below is a summary of the mutual solubility data for the aniline-water and phenol-water

systems at various temperatures.

Table 1: Mutual Solubility Data for Aniline-Water System

Temperature (°C)
Solubility of Aniline in
Water (wt %)

Solubility of Water in
Aniline (wt %)

25 3.7 5.3

50 4.1 6.5

75 5.0 8.5

100 6.4 11.8

125 8.8 17.5

150 13.5 28.0

168.6 (UCT) 47.1 47.1

Note: Data compiled and interpolated from various sources.

Table 2: Mutual Solubility of Phenol and Water System[1]

Temperature (°C) % Phenol in Water Layer % Water in Phenol Layer

20 8.4 27.8

30 9.1 31.8

40 12.2 36.1

50 17.0 43.0

60 25.0 55.0

66.8 (UCT) 34.0 66.0
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The determination of the binodal curve for a binary liquid system like aniline-water is typically

achieved through the cloud-point method or turbidimetry.[9] This method involves preparing a

series of mixtures with known compositions and identifying the temperature at which phase

separation occurs.

Detailed Methodology for Determining the Aniline-Water
Phase Diagram
Objective: To determine the mutual solubility curve (binodal curve) and the upper consolute

temperature of the aniline-water system.

Materials:

Aniline (freshly distilled)

Distilled or deionized water

A series of sealable glass tubes or vials

A constant temperature water bath with a transparent window

A calibrated thermometer or temperature probe

A burette and pipettes for accurate volume or mass measurements

A vortex mixer or shaker

Procedure:

Preparation of Mixtures: Prepare a series of aniline-water mixtures of known compositions

(e.g., 10, 20, 30, 40, 50, 60, 70, 80, 90 wt% aniline) in separate, sealed glass tubes. It is

crucial to accurately determine the mass or volume of each component.

Heating and Observation:

Place a tube containing a mixture into the water bath.

Slowly heat the water bath while continuously stirring or agitating the mixture in the tube.
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Observe the mixture for the disappearance of turbidity. The temperature at which the

mixture becomes a single, clear phase is the miscibility temperature for that specific

composition.

Cooling and Observation:

After the mixture becomes clear, slowly cool the water bath.

Observe the mixture for the reappearance of turbidity, which indicates phase separation.

The temperature at which turbidity reappears is recorded.

The average of the temperatures from heating and cooling can be taken as the phase

transition temperature.

Repeat for All Compositions: Repeat steps 2 and 3 for all prepared mixtures.

Data Plotting: Plot the recorded miscibility temperatures (y-axis) against the corresponding

compositions (wt% aniline, x-axis).

Determination of UCT: The peak of the resulting parabolic curve represents the upper

consolute temperature and the critical composition.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the phase diagram of the aniline-water system.
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Experimental workflow for phase diagram determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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